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Compound of Interest

Compound Name: NU5455

Cat. No.: B12422013

Essential Safety and Handling Guide for NU5455

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of NU5455, a potent DNA-PK inhibitor. The procedural guidance herein is designed to answer
specific operational questions, ensuring the safe and effective use of this compound in a
laboratory setting.

Disclaimer: As of the last update, a specific Safety Data Sheet (SDS) for NU5455 was not
publicly available. The following safety protocols are based on the available information for a
similar compound, DNA-PK-IN-6, and established best practices for handling chemical agents
in a research environment. A thorough risk assessment should be conducted by qualified
personnel before initiating any work with NU5455.

Core Safety and Handling Information

The following table summarizes the known and potential hazards associated with NU5455,
based on a representative compound from the same inhibitor class.
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Hazard Category

GHS Classification

Key Precautionary
Statements

Acute Oral Toxicity

Category 4

H302: Harmful if swallowed.[1]

Aquatic Hazard (Acute)

Category 1

H400: Very toxic to aquatic life.
[1]

Aquatic Hazard (Chronic)

Category 1

H410: Very toxic to aquatic life

with long lasting effects.[1]

Handling

Not Classified

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
this product.[1] P273: Avoid

release to the environment.[1]

First Aid (Ingestion)

Not Classified

P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell.[1] P330: Rinse
mouth.[1]

Disposal

Not Classified

P501: Dispose of
contents/container to an

approved waste disposal plant.

[1]

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE guidelines is mandatory when handling NU5455 to

minimize exposure risk.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or a

full-face shield.

Protects against accidental
splashes of the compound in

solid or solution form.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile).

Prevents dermal absorption.
Gloves should be inspected
before use and changed

frequently.

Body Protection

Fully-buttoned laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical

fume hood.

A respirator may be required if
handling outside of a fume
hood; consult with your
institution's Environmental
Health and Safety (EHS)

department.

Experimental Workflow: From Receipt to Disposal

The following step-by-step protocol outlines the safe handling procedures for NU5455

throughout its lifecycle in the laboratory.

[EEN

2. Preparation and Handling:

. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.

All handling of solid NU5455 and preparation of solutions must be conducted in a certified

chemical fume hood.

Cover the work surface with absorbent, disposable bench paper.
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» When preparing solutions, add the solvent to the solid to minimize dust formation.
o Keep the container tightly sealed when not in use.
3. Disposal Plan:

o Solid Waste: All disposable materials contaminated with NU5455 (e.g., gloves, weigh boats,
pipette tips, bench paper) must be collected in a clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents must be collected in a separate,
sealed, and labeled hazardous waste container.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Consult your institution's EHS department for specific guidance.

Safe Handling Workflow Diagram

Pre-Experiment Experiment Post-Experiment
Don PPE Prepare Fume Hood Weigh Solid NUS455 }—» Prepare Solution }—» Conduct Experiment ’ ooooooooooooooo pace }—» Segregate Waste Dispose via EHS }—»’ nnnnnn }—»’ Wash Hands

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of NU5455.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. DNA-PK-IN-6|2711810-41-0|MSDS [dcchemicals.com]
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 To cite this document: BenchChem. [Personal protective equipment for handling NU5455].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422013#personal-protective-equipment-for-
handling-nu5455]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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